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Compound of Interest

Compound Name: 2,3-Dichlorotoluene

Cat. No.: B105489

Comprehensive Safety and Handling Guide: 2,3-
Dichlorotoluene

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 2,3-Dichlorotoluene in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe and compliant use of this
chemical.

Hazard Summary

2,3-Dichlorotoluene is a combustible liquid that poses several health and environmental risks.
It is classified as causing skin irritation and serious eye irritation. Inhalation may cause
respiratory tract irritation and can be harmful. The substance is also toxic to aquatic life with
long-lasting effects. Vapors are heavier than air and may form explosive mixtures, traveling to
an ignition source and flashing back.

Key Hazards:
e Flammability: Combustible liquid.

o Health: Causes skin and serious eye irritation; may cause respiratory irritation. Harmful if
inhaled.

o Environmental: Toxic to aquatic life with long-lasting effects.
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Quantitative Data Summary

The physical and chemical properties of 2,3-Dichlorotoluene are summarized below.

Property Value

Molecular Formula C7HsCl2

Molecular Weight 161.03 g/mol

Appearance Clear Liquid

Melting Point 6°C/42.8 °F

Boiling Point 207 - 208 °C / 404.6 - 406.4 °F (@ 760 mmHg)
Flash Point 83 °C/ 181.4 °F (closed cup)

Specific Gravity 1.220 - 1.228 g/mL at 25 °C

Vapor Density 5.6 (Air=1)

UN Number (DOT) 2238

Personal Protective Equipment (PPE)

Adequate PPE is mandatory to prevent exposure. The following table outlines the required

equipment for handling 2,3-Dichlorotoluene.
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Standards &

Body Part Required PPE e L.
Specifications

Must comply with OSHA 29

) CFR 1910.133 or European
Chemical Safety Goggles,

Eyes/Face ] Standard EN166. A face shield
Face Shield ) ) o
is required where splashing is

a risk.

_ _ Wear appropriate protective
) Chemical-Resistant Gloves, )
Skin ) ] gloves and clothing to prevent
Lab Coat, Protective Clothing )
all skin exposure.

Required when working in
poorly ventilated areas, in case
of aerosol formation, or when
) NIOSH/EN 149 Approved o
Respiratory Respirat exposure limits may be
espirator
P exceeded. Use a respirator

with a suitable filter (e.g., Type

ABEK per EN14387).

Operational Plan: Step-by-Step Handling Protocol

Follow these procedures to ensure the safe handling of 2,3-Dichlorotoluene from preparation
to cleanup.

Preparation and Precautionary Measures

o Ventilation: Always handle 2,3-Dichlorotoluene in a well-ventilated area, preferably within a
chemical fume hood.

« Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot
surfaces. Use non-sparking tools and take precautionary measures against static discharge.

o Emergency Equipment: Confirm that an eyewash station and safety shower are in close
proximity and operational. Have appropriate fire extinguishing media (dry chemical, COz, or
alcohol-resistant foam) available.
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o Don PPE: Put on all required personal protective equipment as specified in the table above
before handling the chemical.

Handling the Chemical

o Container Handling: Keep the container tightly closed when not in use. If transferring, do so
carefully to avoid splashing or generating mist/vapor.

e Avoid Contact: Do not allow the chemical to come into contact with skin or eyes. Avoid
breathing vapors or mist.

o Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke in the work area.

Post-Handling and Cleanup

o Decontamination: Remove contaminated clothing immediately and wash it before reuse.
o Work Area: Clean the work surface thoroughly after completion of the task.

e Glove Removal: Use the proper technique to remove gloves without touching the outer
surface to avoid skin contact.

» Hand Washing: Wash hands again after removing all PPE.

Emergency and First Aid Procedures

Immediate action is critical in case of exposure or a spill.
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Incident First Aid / Emergency Response Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Get medical aid. Immediately flush skin with
) plenty of soap and water for at least 15 minutes
Skin Contact ] ) ) )
while removing contaminated clothing and

shoes. Wash clothing before reuse.

Remove the victim to fresh air immediately. If

breathing is difficult, give oxygen. If not
Inhalation breathing, perform artificial respiration (DO NOT

use mouth-to-mouth). Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and have
Ingestion . .
them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.

1. Evacuate non-essential personnel and ensure
adequate ventilation. 2. Remove all sources of
) ] ignition. 3. Contain the spill by soaking it up with
Accidental Spill ) ]
an inert absorbent material (e.g., sand, earth,
silica gel). 4. Collect the absorbed material

using spark-proof tools and place it into a

» To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dichlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105489#personal-protective-equipment-for-handling-
2-3-dichlorotoluene]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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